Cas no 342803-86-5 (4-((3-Aminopyridin-2-yl)amino)benzoic acid)

4-((3-Aminopyridin-2-yl)amino)benzoic acid structure
342803-86-5 structure
Product Name:4-((3-Aminopyridin-2-yl)amino)benzoic acid
CAS No:342803-86-5
MF:C12H11N3O2
MW:229.234642267227
CID:4775570
Update Time:2023-08-17

4-((3-Aminopyridin-2-yl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((3-aminopyridin-2-yl)amino)benzoic acid
    • 4-[(3-aminopyridin-2-yl)amino]benzoic acid
    • 4-(3-Amino-pyridin-2-ylamino)-benzoic acid
    • 4-((3-Aminopyridin-2-yl)amino)benzoic acid
    • Inchi: 1S/C12H11N3O2/c13-10-2-1-7-14-11(10)15-9-5-3-8(4-6-9)12(16)17/h1-7H,13H2,(H,14,15)(H,16,17)
    • InChI Key: IGXTZVHETVIUFQ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)NC1C(=CC=CN=1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 265
  • XLogP3: 1.6
  • Topological Polar Surface Area: 88.2

4-((3-Aminopyridin-2-yl)amino)benzoic acid Pricemore >>

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